Cas no 1080622-72-5 (2,4-Dichloro-6-(4-methylpiperazin-1-yl)pyrimidine)

• Product Name: 2,4-Dichloro-6-(4-methylpiperazin-1-yl)pyrimidine
• CAS No: 1080622-72-5
• MF: C₉H₁₂Cl₂N₄
• MW: 247.12437915802
• MDL: MFCD09746265
• CID: 1098273
• PubChem ID: 57761276
• Update Time: 2025-10-18

2,4-Dichloro-6-(4-methylpiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-(4-methyl-1-piperazinyl)-Pyrimidine
• 2,4-dichloro-6-(4-methyl-piperazin-1-yl)pyrimidine
• DB-302356
• 2,4-dichloro-6-(4-methyl-piperazin-1-yl)-pyrimidine
• 1080622-72-5
• SCHEMBL2336863
• WMLOWDFRQIVNAB-UHFFFAOYSA-N
• 2,4-Di chloro-6-(4-methyl-piperazin-1-yl)-pyrimidine
• 2,4-DICHLORO-6-(4-METHYLPIPERAZIN-1-YL)PYRIMIDINE
• 2,4-dichloro-6-(4-methyl-piperazin-1-yl)-pyrimidine, AldrichCPR
• AMY27293
• 2,4-Dichloro-6-(4-methylpiperazin-1-yl)pyrimidine

• MDL： MFCD09746265
• Inchi： 1S/C9H12Cl2N4/c1-14-2-4-15(5-3-14)8-6-7(10)12-9(11)13-8/h6H,2-5H2,1H3
• InChI Key： WMLOWDFRQIVNAB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)Cl)N1CCN(C)CC1

Computed Properties

• Exact Mass: 246.0439018g/mol
• Monoisotopic Mass: 246.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 2,4-Dichloro-6-(4-methylpiperazin-1-yl)pyrimidine

Recent Advances in the Study of 2,4-Dichloro-6-(4-methylpiperazin-1-yl)pyrimidine (CAS: 1080622-72-5)

2,4-Dichloro-6-(4-methylpiperazin-1-yl)pyrimidine (CAS: 1080622-72-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly in the context of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in medicine.

One of the most notable aspects of 2,4-Dichloro-6-(4-methylpiperazin-1-yl)pyrimidine is its structural versatility, which allows for modifications that can enhance its pharmacological properties. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as exploring its reactivity with various nucleophiles to generate derivatives with enhanced biological activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of potent kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

In addition to its role in kinase inhibitor development, 2,4-Dichloro-6-(4-methylpiperazin-1-yl)pyrimidine has been investigated for its potential antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against a range of bacterial and fungal pathogens. The researchers attributed this activity to the compound's ability to interfere with essential microbial enzymes, suggesting its potential as a scaffold for novel antimicrobial agents.

Another area of interest is the compound's application in the development of radiopharmaceuticals. A study in the Journal of Labelled Compounds and Radiopharmaceuticals highlighted its use as a building block for the synthesis of radiolabeled compounds, which are essential for imaging and diagnostic purposes. The researchers emphasized the compound's stability and ease of modification, making it an attractive candidate for radiopharmaceutical development.

Despite these promising findings, challenges remain in the widespread application of 2,4-Dichloro-6-(4-methylpiperazin-1-yl)pyrimidine. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Recent efforts have focused on structural optimization to overcome these limitations, with some studies reporting improved pharmacokinetic profiles for certain derivatives.

In conclusion, 2,4-Dichloro-6-(4-methylpiperazin-1-yl)pyrimidine (CAS: 1080622-72-5) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from kinase inhibitors to antimicrobial agents and radiopharmaceuticals. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its mechanisms of action and optimize its therapeutic utility. This compound exemplifies the intersection of chemical synthesis and biological application, offering exciting opportunities for drug discovery and development.